Cas no 1416439-65-0 (7-Bromo-4-fluoroquinoline)

• Product Name: 7-Bromo-4-fluoroquinoline
• CAS No: 1416439-65-0
• MF: C₉H₅BrFN
• MW: 226.04510474205
• CID: 4699032
• PubChem ID: 71742990
• Update Time: 2025-05-21

7-Bromo-4-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-4-FLUOROQUINOLINE
• 7-Bromo-4-fluoroquinoline

• Inchi： 1S/C9H5BrFN/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-5H
• InChI Key： UYRGWTKQSMOJAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=CN=C2C=1)F

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 7-Bromo-4-fluoroquinoline

Introduction to 7-Bromo-4-fluoroquinoline (CAS No. 1416439-65-0)

7-Bromo-4-fluoroquinoline (CAS No. 1416439-65-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, which is known for its diverse biological activities and potential therapeutic applications. The presence of a bromine atom at the 7-position and a fluorine atom at the 4-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various research studies.

The chemical structure of 7-Bromo-4-fluoroquinoline consists of a quinoline core with specific halogen substitutions. The bromine atom at the 7-position and the fluorine atom at the 4-position are key functional groups that influence the compound's reactivity, solubility, and biological activity. These substitutions can enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors, thereby modulating various physiological processes.

Recent studies have explored the potential of 7-Bromo-4-fluoroquinoline in various therapeutic areas. One notable application is its use as an antiparasitic agent. Research has shown that this compound exhibits potent activity against protozoan parasites, such as those responsible for malaria and leishmaniasis. The mechanism of action involves interference with essential metabolic pathways in the parasites, leading to their inhibition or death.

In addition to its antiparasitic properties, 7-Bromo-4-fluoroquinoline has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The ability to selectively target cancer cells while sparing normal cells makes 7-Bromo-4-fluoroquinoline an attractive candidate for further development in oncology.

The pharmacokinetic properties of 7-Bromo-4-fluoroquinoline have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. The bromine and fluorine substitutions contribute to improved solubility and stability, enhancing the compound's bioavailability and reducing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Bromo-4-fluoroquinoline in treating various diseases. Preliminary results have been promising, with the compound showing good tolerability and significant therapeutic effects in preclinical models. These findings underscore the potential of 7-Bromo-4-fluoroquinoline as a novel therapeutic agent with broad applications in medicine.

The synthesis of 7-Bromo-4-fluoroquinoline involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by selective halogenation steps. Advances in synthetic chemistry have enabled researchers to optimize these processes, making it easier to produce large quantities of this compound for further studies.

In conclusion, 7-Bromo-4-fluoroquinoline (CAS No. 1416439-65-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in areas such as antiparasitic therapy and oncology. Ongoing studies continue to uncover new insights into the mechanisms of action and potential uses of this compound, highlighting its significance in modern medicinal chemistry.